Cas no 8065-16-5 (Legumin)

• Product Name: Legumin
• CAS No: 8065-16-5
• MF: C₂₁H₂₁Cl₃Na₂O₆
• MW: 521.726385831833
• CID: 722757
• PubChem ID: 165694
• Update Time: 2025-04-19

Legumin Chemical and Physical Properties

Names and Identifiers

• Legumin
• 4-(2,4-dichlorophenoxy)butanoate
• Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt, mixt. with sodium 4-(2,4-dichlorophenoxy)butanoate
• Sodium 4-(4-chloro-2-methylphenoxy)butanoate 4-(2,4-dichlorophenoxy)butanoate (2/1/1)
• DTXSID701001387
• disodium;4-(4-chloro-2-methylphenoxy)butanoate;4-(2,4-dichlorophenoxy)butanoate
• 8065-16-5

• Inchi： 1S/C11H13ClO3.C10H10Cl2O3.2Na/c1-8-7-9(12)4-5-10(8)15-6-2-3-11(13)14;11-7-3-4-9(8(12)6-7)15-5-1-2-10(13)14;;/h4-5,7H,2-3,6H2,1H3,(H,13,14);3-4,6H,1-2,5H2,(H,13,14);;/q;;2*+1/p-2
• InChI Key： NEKNNCABDXGBEN-UHFFFAOYSA-L
• SMILES： ClC1C=CC(=C(C)C=1)OCCCC(=O)[O-].ClC1C=C(C=CC=1OCCCC(=O)[O-])Cl.[Na+].[Na+]

Computed Properties

• Exact Mass: 520.019911
• Monoisotopic Mass: 520.019911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7

Experimental Properties

• Boiling Point: 393.1 °C at 760 mmHg
• Flash Point: 191.5 °C